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Compound of Interest

5,6-Dibromohexahydro-2-
Compound Name:
benzofuran-1,3-dione

Cat. No.: B1293882

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document serves as a summary of currently available public information.
Significant gaps exist in the scientific literature regarding the detailed experimental protocols,
pharmacological activities, and mechanisms of action for 5,6-Dibromohexahydro-2-
benzofuran-1,3-dione.

Introduction

5,6-Dibromohexahydro-2-benzofuran-1,3-dione is a halogenated heterocyclic compound. Its
core structure is a hexahydro-2-benzofuran-1,3-dione, which is a saturated bicyclic ether with a
dione functional group. The presence of two bromine atoms on the cyclohexane ring at
positions 5 and 6 is a key feature of this molecule. While the broader class of benzofuran
derivatives has been extensively studied and is known for a wide range of biological activities,
including anticancer, antimicrobial, and anti-inflammatory properties, specific research on this
particular dibrominated derivative is exceptionally limited. This guide aims to consolidate the
known information and highlight areas where further research is critically needed.

Physicochemical Properties

The fundamental physicochemical properties of 5,6-Dibromohexahydro-2-benzofuran-1,3-
dione have been reported in various chemical supplier databases. A summary of these
properties is presented in Table 1 for easy reference.
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Table 1: Physicochemical Properties of 5,6-Dibromohexahydro-2-benzofuran-1,3-dione

Property Value Reference
CAS Number 23893-84-7 [11[2]
Molecular Formula CsHsBr20s [1][2]
Molecular Weight 311.96 g/mol [1112]
Density 2.032 g/cm3 [1]

Boiling Point 408.4 °C at 760 mmHg [1]

Flash Point 200.8 °C [1]

Synthesis and Characterization

Detailed experimental protocols for the synthesis of 5,6-Dibromohexahydro-2-benzofuran-
1,3-dione are not readily available in the public domain. However, based on general organic
chemistry principles and known reactions for similar structures, a plausible synthetic route
could involve the Diels-Alder reaction between a brominated diene and maleic anhydride,
followed by hydrogenation.

Hypothetical Synthesis Workflow:

Brominated Diene

Diels-Alder Reaction —>Gibrumo-tetrahydro-2-benzofuran-1,3-di0n9—> Hydrogenation 5,6-Dibromohexahydro-2-benzofuran-1,3-dione

Maleic Anhydride

Click to download full resolution via product page

Caption: A potential synthetic pathway for 5,6-Dibromohexahydro-2-benzofuran-1,3-dione.

Characterization of the final product would typically involve standard analytical techniques to
confirm its structure and purity.
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Table 2: Standard Characterization Techniques

Technique Purpose
Nuclear Magnetic Resonance (NMR) To determine the chemical structure and
Spectroscopy connectivity of atoms.

To identify the functional groups present in the
Infrared (IR) Spectroscopy ecul
molecule.

To determine the molecular weight and
Mass Spectrometry (MS) N
elemental composition.

) To determine the percentage composition of
Elemental Analysis
elements.

X c I h To determine the three-dimensional structure of
-ray Crystallography ) )
the molecule in a crystalline state.

Potential Pharmacological Properties and Biological
Activity

There is currently no specific information in the scientific literature regarding the
pharmacological properties or biological activity of 5,6-Dibromohexahydro-2-benzofuran-1,3-
dione. However, the benzofuran scaffold is a well-established pharmacophore present in
numerous biologically active compounds. It is plausible that this dibrominated derivative could
exhibit some of the activities associated with this class of molecules.

Potential Areas of Investigation:

» Anticancer Activity: Many benzofuran derivatives have shown potent cytotoxic effects against
various cancer cell lines.

e Antimicrobial Activity: The benzofuran nucleus is a common feature in compounds with
antibacterial and antifungal properties.

» Anti-inflammatory Activity: Certain benzofuran derivatives have demonstrated the ability to
modulate inflammatory pathways.
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Logical Relationship for Investigating Biological Activity:

GG-Dibromohexahydr0-2-benzofuran-1,3-dion9

Gnticancer Assays Gntimicrobial Assays] Anti-inflammatory Assays]
:
Hit Identification

Lead Compound

Click to download full resolution via product page
Caption: A logical workflow for the biological evaluation of the target compound.

Experimental Protocols

Due to the absence of published research, detailed experimental protocols for 5,6-
Dibromohexahydro-2-benzofuran-1,3-dione are not available. The following are general
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protocols that could be adapted for the investigation of this compound.

General Protocol for In Vitro Cytotoxicity Assay (MTT Assay):

Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and
incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of 5,6-
Dibromohexahydro-2-benzofuran-1,3-dione (e.g., 0.1, 1, 10, 100 uM) and incubate for 48-
72 hours.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at
37°C.

Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan
crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability and determine the ICso value.

Conclusion and Future Directions

5,6-Dibromohexahydro-2-benzofuran-1,3-dione is a compound with known basic physical

properties but a complete lack of published biological or detailed chemical data. The presence

of the benzofuran scaffold and bromine substituents suggests that it could be a candidate for

biological screening. Future research should focus on:

Developing and publishing a reliable synthetic route.
Thoroughly characterizing the compound using modern analytical techniques.

Screening for a wide range of biological activities, starting with anticancer and antimicrobial
assays.

If activity is found, elucidating the mechanism of action through further molecular and cellular
studies.
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The information presented in this guide should serve as a starting point for researchers
interested in exploring the properties and potential applications of this understudied molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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